Cas no 63094-56-4 (4-Methylthio-3-(trifluoromethyl)aniline)
63094-56-4 structure
Product Name:4-Methylthio-3-(trifluoromethyl)aniline
CAS No:63094-56-4
MF:C8H8F3NS
MW:207.216031074524
MDL:MFCD04972923
CID:90212
PubChem ID:21904685
Update Time:2025-04-18
4-Methylthio-3-(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-(Methylthio)-3-(trifluoromethyl)aniline
- 4-Methyl-3-(Trifluoromethyl)Aniline
- 4-Methylthio-3-(trifluoromethyl)aniline
- 4-methylsulfanyl-3-(trifluoromethyl)aniline
- 3-(trifluoromethyl)-4-(methylthio)aniline
- 4-(methylsulfanyl)-3-(trifluoromethyl)aniline
- 4-methylsulfanyl-3-trifluoromethyl-phenylamine
- 4-Methylthio-3-trifluormethylanilin
- CS-0326785
- FT-0640872
- AKOS005254827
- DTXSID00619818
- 4-methylsulfanyl-3-trifluoromethylaniline
- SCHEMBL382091
- 4-methylsulfanyl-3-trifluoromethylphenylamine
- A834212
- Benzenamine, 4-(methylthio)-3-(trifluoromethyl)-
- MFCD04972923
- 63094-56-4
- SB77814
- STL554378
- BBL100584
- DB-054405
-
- MDL： MFCD04972923
- Inchi： 1S/C8H8F3NS/c1-13-7-3-2-5(12)4-6(7)8(9,10)11/h2-4H,12H2,1H3
- InChI Key： MBBRGNWOSWJCGG-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(=CC=1C(F)(F)F)N
Computed Properties
- Exact Mass: 207.03300
- Monoisotopic Mass: 207.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 51.3A^2
Experimental Properties
- Color/Form: Yellow crystalline powder
- Density: 1.328
- Melting Point: 58-60°C
- Boiling Point: 266.451 °C at 760 mmHg
- Flash Point: 114.946 °C
- Refractive Index: 1.528
- PSA: 51.32000
- LogP: 3.59070
- Solubility: Insoluble in water
4-Methylthio-3-(trifluoromethyl)aniline Security Information
- Hazardous Material transportation number：UN2811
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36-S37-S39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
4-Methylthio-3-(trifluoromethyl)aniline Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Methylthio-3-(trifluoromethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021360-5g |
4-Methylthio-3-(trifluoromethyl)aniline |
63094-56-4 | 98% | 5g |
2274.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021360-1g |
4-Methylthio-3-(trifluoromethyl)aniline |
63094-56-4 | 98% | 1g |
502.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021360-5g |
4-Methylthio-3-(trifluoromethyl)aniline |
63094-56-4 | 98% | 5g |
2274CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021360-1g |
4-Methylthio-3-(trifluoromethyl)aniline |
63094-56-4 | 98% | 1g |
502CNY | 2021-05-07 | |
| TRC | M224355-250mg |
4-Methylthio-3-(trifluoromethyl)aniline |
63094-56-4 | 250mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M224355-500mg |
4-Methylthio-3-(trifluoromethyl)aniline |
63094-56-4 | 500mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M224355-2.5g |
4-Methylthio-3-(trifluoromethyl)aniline |
63094-56-4 | 2.5g |
$ 295.00 | 2022-06-04 | ||
| 1PlusChem | 1P003M9L-5g |
4-METHYLTHIO-3-(TRIFLUOROMETHYL)ANILINE |
63094-56-4 | 95% | 5g |
$328.00 | 2025-02-20 | |
| 1PlusChem | 1P003M9L-1g |
4-METHYLTHIO-3-(TRIFLUOROMETHYL)ANILINE |
63094-56-4 | 95% | 1g |
$94.00 | 2025-02-20 | |
| A2B Chem LLC | AB68025-500mg |
4-Methylthio-3-(trifluoromethyl)aniline |
63094-56-4 | 98% | 500mg |
$180.00 | 2024-04-19 |
4-Methylthio-3-(trifluoromethyl)aniline Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:63094-56-4)4-Methylthio-3-(trifluoromethyl)aniline
Order Number:A834212
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:36
Price ($):358.0
Email:sales@amadischem.com
4-Methylthio-3-(trifluoromethyl)aniline Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:63094-56-4)4-Methylthio-3-(trifluoromethyl)aniline
Purity:99%
Quantity:5g
Price ($):358.0